Pyrrolidine-3-sulfonamide

• IUPAC Name: pyrrolidine-3-sulfonamide
• InChI: InChI=1S/C4H10N2O2S/c5-9(7,8)4-1-2-6-3-4/h4,6H,1-3H2,(H2,5,7,8)
• InChI Key: CWWBQWLCPSGMER-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1S(=O)(=O)N
• Molecular Formula: C4H10N2O2S
• Molecular Weight: 150.20 g/mol
• CAS RN: 1208507-46-3

Description

Pyrrolidine-3-sulfonamide is a compound that contains a five-membered pyrrolidine ring, which is a nitrogen heterocycle. This saturated scaffold is used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthetic strategy for pyrrolidine derivatives often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. For example, the trifluoromethanesulfonamide (−NHTf) group can act as an H-bond donor.

Molecular Structure Analysis

The structure of pyrrolidine-3-sulfonamide is characterized by a five-membered pyrrolidine ring. The ring’s non-planarity allows for increased three-dimensional (3D) coverage, a phenomenon called “pseudorotation”. The stereogenicity of carbons in the pyrrolidine ring is a significant feature, as different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Chemical Reactions Analysis

The trifluoromethanesulfonamide (−NHTf) group in pyrrolidine derivatives can offer useful catalytic performance, acting as an H-bond donor.

Physical And Chemical Properties Analysis

Pyrrolidine-3-sulfonamide has a molecular weight of 150.2. It is a powder at room temperature.

Scientific Research Applications

• Catalysis in Mannich-type Reactions : Pyrrolidine-sulfonamide has been successfully used to catalyze Mannich-type reactions between ketones and α-imino esters, leading to the efficient synthesis of functionalized α-amino acid derivatives with high levels of selectivity (Wang, Wang, & Li, 2004).

• Enantioselective Aldol Reactions : A notable application of fluorous (S) pyrrolidine sulfonamide is its use in highly enantioselective aldol reactions of ketones and aldehydes with aromatic aldehydes on water. This organocatalyst can be recycled and reused without significant loss of catalytic activity and stereoselectivity (Zu, Xie, Li, Wang, & Wang, 2008).

• α-Aminoxylation Reactions : Pyrrolidine sulfonamide-based organocatalysts have been developed for efficient and direct α-aminoxylation reactions of aldehydes and ketones, showcasing excellent regio- and enantioselectivities (Wang, Wang, Li, & Liao, 2004).

• Beta(3) Adrenergic Receptor Agonists : In medicinal chemistry, pyrrolidine sulfonamides have been used as linkers in designing novel human beta(3) adrenergic receptor agonists. These compounds show potent agonistic activity and good selectivity (Sum, Wong, Han, Largis, Mulvey, & Tillett, 2003).

• Synthesis of Heterocyclic Sulfonamides : The sulfur-functionalized aminoacrolein derivative has been utilized for the efficient and selective synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides. This is an example of a parallel medicinal chemistry protocol, demonstrating the versatility of these compounds in synthesizing diverse chemical entities (Tucker, Chenard, & Young, 2015).

Safety and Hazards

Pyrrolidine-3-sulfonamide is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/clothing/eye protection/face protection, and using only in well-ventilated areas.

Future Directions

The development of clinically active drugs increasingly relies on the use of heterocyclic scaffolds, many of which contain nitrogen. The introduction of heteroatomic fragments in these molecules is a strategic choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. Therefore, the design of new pyrrolidine compounds with different biological profiles is a promising direction for future research.

Mechanism of Action

Target of Action

Pyrrolidine-3-sulfonamide is a compound that has been found to interact with various targets. One of the primary targets of Pyrrolidine-3-sulfonamide is the enzyme Dipeptidyl Peptidase-IV (DPP-IV) . This enzyme plays a crucial role in glucose metabolism, making it a significant target for antidiabetic drugs .

Mode of Action

Pyrrolidine-3-sulfonamide acts as an inhibitor of DPP-IV . By binding to this enzyme, it prevents the breakdown of incretin hormones, which are involved in the regulation of insulin secretion. As a result, it enhances the body’s ability to lower blood sugar levels .

Biochemical Pathways

The inhibition of DPP-IV by Pyrrolidine-3-sulfonamide affects the incretin system, a group of metabolic hormones that stimulate a decrease in blood glucose levels . This leads to an increase in insulin secretion and a decrease in glucagon release, thereby reducing blood glucose levels .

Result of Action

The primary result of Pyrrolidine-3-sulfonamide’s action is the reduction of blood glucose levels . By inhibiting DPP-IV, it increases the levels of incretin hormones, leading to enhanced insulin secretion and reduced glucagon release . This ultimately results in decreased blood glucose levels, making it a potential therapeutic agent for diabetes .